Cas no 2044713-98-4 (tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate
• CAS No: 2044713-98-4
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• MDL: MFCD30486466
• CID: 4634488
• PubChem ID: 57637131
• Update Time: 2025-05-20

tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[[(methylamino)carbonyl]amino]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-{[(methylcarbamoyl)amino]methyl}piperidine-1-carboxylate
• tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate

• MDL： MFCD30486466
• Inchi： 1S/C13H25N3O3/c1-13(2,3)19-12(18)16-7-5-10(6-8-16)9-15-11(17)14-4/h10H,5-9H2,1-4H3,(H2,14,15,17)
• InChI Key： OLKHNQDNCKTARD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CNC(NC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate (CAS No. 2044713-98-4)

The compound tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate (CAS No. 2044713-98-4) is a highly specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a tert-butyl carbamate group and a methylcarbamoyl side chain, makes it a valuable intermediate for designing bioactive molecules. Researchers and chemists frequently explore this compound for its potential in drug discovery, particularly in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for piperidine-based compounds like tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate has surged due to their versatility in medicinal chemistry. This compound is often discussed in the context of kinase inhibitors and GPCR modulators, which are hot topics in oncology and CNS drug development. Its carbamate-protected amine functionality also makes it a preferred choice for peptide coupling reactions, a technique widely used in the synthesis of complex biomolecules. These attributes have positioned it as a subject of interest in academic publications and patent filings.

From a synthetic perspective, CAS No. 2044713-98-4 is synthesized through multi-step organic reactions, including Boc protection and urea formation. The tert-butyloxycarbonyl (Boc) group provides stability during reactions, while the methylcarbamoyl moiety enhances solubility and bioavailability—a critical factor in modern drug design. This dual functionality addresses common challenges in prodrug development, a trending area in pharmaceutical sciences. Researchers often search for "Boc-protected piperidine derivatives" or "urea-linked drug intermediates," highlighting the compound's relevance in current workflows.

The compound's role extends to high-throughput screening (HTS) libraries, where its scaffold is evaluated for structure-activity relationships (SAR). With the rise of AI-driven drug discovery, molecular descriptors of tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate are increasingly analyzed using machine learning models to predict binding affinities. This intersection of chemistry and computational biology reflects the industry's shift toward rational drug design, a frequently searched topic among professionals.

Quality control of CAS No. 2044713-98-4 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. Its storage typically requires anhydrous conditions to preserve the integrity of the Boc group, a detail emphasized in supplier guidelines. As sustainability gains traction, synthetic routes for this compound are being optimized to reduce organic solvent waste, aligning with green chemistry principles—another trending search query in chemical forums.

In summary, tert-butyl 4-{(methylcarbamoyl)aminomethyl}piperidine-1-carboxylate exemplifies the innovation driving modern pharmaceutical chemistry. Its applications span from small-molecule therapeutics to bioconjugation, addressing pressing needs in healthcare. As research continues, this compound will likely remain pivotal in answering key questions about drug-likeness and target selectivity, making it a staple in both literature and laboratory practice.